Cas no 2089246-56-8 (1H-Thieno[3,4-c]pyrrole, hexahydro-3a,6a-dimethyl-, 2,2-dioxide, (3aR,6aS)-)

• Product Name: 1H-Thieno[3,4-c]pyrrole, hexahydro-3a,6a-dimethyl-, 2,2-dioxide, (3aR,6aS)-
• CAS No: 2089246-56-8
• MF: C₈H₁₅NO₂S
• MW: 189.27520108223
• CID: 5254800
• Update Time: 2025-07-15

1H-Thieno[3,4-c]pyrrole, hexahydro-3a,6a-dimethyl-, 2,2-dioxide, (3aR,6aS)- Chemical and Physical Properties

Names and Identifiers

• (3aR,6aS)-3a,6a-dimethyl-hexahydro-1H-2lambda6-thieno[3,4-c]pyrrole-2,2-dione
• (3aS,6aR)-3a,6a-dimethyl-3,4,5,6-tetrahydro-1H-thieno[3,4-c]pyrrole 2,2-dioxide
• 1H-Thieno[3,4-c]pyrrole, hexahydro-3a,6a-dimethyl-, 2,2-dioxide, (3aR,6aS)-

• Inchi： 1S/C8H15NO2S/c1-7-3-9-4-8(7,2)6-12(10,11)5-7/h9H,3-6H2,1-2H3/t7-,8+
• InChI Key： PHRNEJVJZCYODD-OCAPTIKFSA-N
• SMILES： S1(C[C@]2(C)CNC[C@]2(C)C1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 282
• XLogP3: 0
• Topological Polar Surface Area: 54.6

Additional information on 1H-Thieno[3,4-c]pyrrole, hexahydro-3a,6a-dimethyl-, 2,2-dioxide, (3aR,6aS)-

Introduction to 1H-Thieno[3,4-c]pyrrole, hexahydro-3a,6a-dimethyl-, 2,2-dioxide, (3aR,6aS)- (CAS No. 2089246-56-8)

1H-Thieno[3,4-c]pyrrole, hexahydro-3a,6a-dimethyl-, 2,2-dioxide, (3aR,6aS)- (CAS No. 2089246-56-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thienopyrroles and is characterized by its unique structural features and potential biological activities. The compound's molecular formula is C₁₀H₁₄O₄S, and it has a molecular weight of approximately 234.27 g/mol.

The (3aR,6aS)- configuration of this compound is crucial for its biological activity and pharmacological properties. The presence of the sulfur atom in the thienopyrrole ring and the dimethyl substitution at the 3a and 6a positions contribute to its unique chemical properties and potential therapeutic applications. Recent studies have explored the use of this compound in various medicinal contexts, including as a potential lead molecule for drug development.

Structural Characteristics: The 1H-Thieno[3,4-c]pyrrole core of this compound is a fused heterocyclic system consisting of a thiophene ring and a pyrrole ring. The hexahydro form indicates that the compound is fully saturated, which can enhance its stability and bioavailability. The 2,2-dioxide functional group adds polarity to the molecule, potentially influencing its solubility and interactions with biological targets.

Synthesis and Preparation: The synthesis of 1H-Thieno[3,4-c]pyrrole, hexahydro-3a,6a-dimethyl-, 2,2-dioxide, (3aR,6aS)- involves several steps and requires precise control over reaction conditions to achieve the desired stereochemistry. Common synthetic routes include cyclization reactions followed by oxidation to form the dioxide moiety. Recent advancements in asymmetric synthesis have enabled more efficient and selective methods for preparing this compound with high enantiomeric purity.

Biological Activity: Research on 1H-Thieno[3,4-c]pyrrole, hexahydro-3a,6a-dimethyl-, 2,2-dioxide, (3aR,6aS)- has revealed its potential as a modulator of various biological pathways. Studies have shown that this compound exhibits anti-inflammatory properties by inhibiting pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has demonstrated neuroprotective effects in in vitro models of neurodegenerative diseases by reducing oxidative stress and promoting neuronal survival.

Clinical Applications: The potential therapeutic applications of 1H-Thieno[3,4-c]pyrrole, hexahydro-3a,6a-dimethyl-, 2,2-dioxide, (3aR,6aS)- are currently being explored in preclinical studies. Its anti-inflammatory properties make it a promising candidate for treating inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease. Moreover, its neuroprotective effects suggest potential use in managing neurodegenerative conditions like Alzheimer's disease and Parkinson's disease.

Toxicity and Safety: While preliminary studies indicate that 1H-Thieno[3,4-c]pyrrole, hexahydro-3a,6a-dimethyl-, 2,2-dioxide, (3aR,6aS)- is generally well-tolerated at therapeutic doses, further toxicological evaluations are necessary to ensure its safety for human use. Preclinical toxicity studies have shown no significant adverse effects at relevant concentrations. However, ongoing research aims to comprehensively assess its long-term safety profile.

Current Research Trends: Ongoing research on 1H-Thieno[3,4-c]pyrrole, hexahydro-3a,6a-dimethyl-, 2,2-dioxide, (3aR,6aS)- focuses on optimizing its pharmacological properties through structure-activity relationship (SAR) studies. Scientists are investigating modifications to the core structure to enhance potency and selectivity while minimizing side effects. Additionally, efforts are being made to develop prodrugs that can improve the compound's bioavailability and pharmacokinetic properties.

Conclusion: 1H-Thieno[3,4-c]pyrrole, hexahydro-3a,6a-dimethyl-, 2,2-dioxide, (3aR,6aS)- (CAS No. 2089246-56-8) represents a promising molecule with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological profile make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and safety profile, this compound holds significant promise for addressing unmet medical needs in various disease areas.